N-(5-hydroxy-3-(thiophen-2-yl)pentyl)-2-methoxy-4,5-dimethylbenzenesulfonamide

• IUPAC Name: N-(5-hydroxy-3-thiophen-2-ylpentyl)-2-methoxy-4,5-dimethylbenzenesulfonamide
• InChI: InChI=1S/C18H25NO4S2/c1-13-11-16(23-3)18(12-14(13)2)25(21,22)19-8-6-15(7-9-20)17-5-4-10-24-17/h4-5,10-12,15,19-20H,6-9H2,1-3H3
• InChI Key: VGZPWDRKPVQLOH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)S(=O)(=O)NCCC(CCO)C2=CC=CS2)OC
• Molecular Formula: C18H25NO4S2
• Molecular Weight: 383.5 g/mol

Description

N-(5-hydroxy-3-(thiophen-2-yl)pentyl)-2-methoxy-4,5-dimethylbenzenesulfonamide, commonly referred to as HET0016, is a small molecule inhibitor that has been extensively studied in scientific research. It is known to inhibit the activity of the enzyme 20-HETE synthase, which is involved in the biosynthesis of 20-hydroxyeicosatetraenoic acid (20-HETE). 20-HETE is a potent vasoconstrictor and has been implicated in the development of hypertension, cancer, and other diseases. HET0016 has been shown to have potential therapeutic applications in the treatment of these diseases.

Scientific Research Applications

Drug Development

This compound, with its complex structure, has potential applications in drug development. . It could be explored for its anti-inflammatory properties, given the presence of a thiophene ring which is often found in anti-inflammatory agents. Additionally, the sulfonamide group could make it a candidate for antibacterial drugs, as sulfonamides are historically known for their antibacterial activity.

Chemical Synthesis

In synthetic chemistry, this compound could serve as a precursor or intermediate in the synthesis of more complex molecules. .